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Introduction

Tissue clearing techniques have revolutionized the field of microscopy, enabling deep, three-
dimensional imaging of intact biological samples. By reducing light scattering, these methods
render tissues transparent, allowing for the visualization of complex cellular networks and
structures in their native context. Among the various aqueous-based clearing methods, those
utilizing propylene glycol, notably the CUBIC (Clear, Unobstructed Brain/Body Imaging
Cocktails and Computational Analysis) protocol, have gained prominence due to their efficacy
in preserving fluorescence signals and their applicability to a wide range of tissues.

Propylene glycol, a key component in some clearing and refractive index matching solutions,
contributes to the clearing process through two primary mechanisms: dehydration and
refractive index (RI) matching. As a hyperosmotic agent, it draws water out of the tissue, and
with a refractive index of approximately 1.43, it helps to homogenize the RI within the tissue,
thereby reducing light scatter.[1] The CUBIC method, which will be the focus of these
application notes, employs a combination of reagents to achieve efficient delipidation and RI
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matching, resulting in high levels of transparency while maintaining the integrity of fluorescent
proteins.

Principle of CUBIC Tissue Clearing

The CUBIC method is a multi-step process that involves:

o Delipidation and Decolorization: The initial step utilizes a reagent (CUBIC-L or Reagent-1)
containing aminoalcohols, urea, and a non-ionic detergent (Triton X-100).[1] The
aminoalcohols, such as N,N,N',N'-tetrakis(2-hydroxypropyl)ethylenediamine (Quadrol), are
thought to solvate phospholipids, aiding in lipid removal.[1] Urea acts as a chaotropic agent,
disrupting hydrogen bonds and further aiding in delipidation and protein hydration. Triton X-
100 is a detergent that solubilizes lipids. This step effectively removes major light-scattering
elements (lipids) and, in highly vascularized tissues, can help to elute heme from
hemoglobin, reducing pigmentation.[1]

» Refractive Index Matching: Following delipidation, the tissue is immersed in a solution
(CUBIC-R or Reagent-2) with a high refractive index to match that of the remaining tissue
components (primarily proteins). This solution typically contains sucrose and urea, which
elevates the RI of the interstitial fluid to approximately 1.49-1.52, minimizing light scattering

and rendering the tissue transparent.

Quantitative Comparison of Tissue Clearing
Methods

The selection of a tissue clearing protocol depends on the specific experimental requirements,
such as the tissue type, the need for fluorescence preservation, and the desired imaging depth.
The following table provides a quantitative comparison of CUBIC with other widely used
clearing methods.
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CLARITY 3DISCOIlIDISC
Parameter CuBIC SeeDB
(PACT) 0]
Clearing Time ~10-14 days[2]
_ 4.5 -7 days 1 - 4 days[2] ~3 days
(Mouse Brain) [3]
Transparency High High Very High Moderate
Fluorescence
) ~40-50% ~30% >90% quenching

Preservation ] ) Good

quenching[2] quenching[2] (3DISCO)[2]
(GFP)
Tissue Volume

~1.5x ~1.2-1.3x ~30-35% ~10-12%
Change (Mouse ] ) ) )

] expansion[4] expansion[2] shrinkage[2] expansion[2]

Brain)
Imaging Depth High Very High High Moderate
Toxicity of Monomers are High (Organic

Low ) Low
Reagents toxic Solvents)
Compatibility
with Yes Yes Yes Limited

Immunostaining

Experimental Protocols
CUBIC Protocol for Mouse Brain Clearing

This protocol is adapted from the advanced CUBIC protocols for whole-brain and whole-body

clearing and imaging.[3][5]

Reagents:

e CUBIC-L (Reagent 1):

o

[¢]

[¢]

25 wt% Urea

15 wt% Triton X-100

25 wt% N,N,N',N'-tetrakis(2-hydroxypropyl)ethylenediamine (Quadrol)
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o ddH20 to 100%
e CUBIC-R (Reagent 2):

50 wt% Sucrose

[e]

25 wt% Urea

o

10 wt% Triethanolamine

[¢]

[e]

ddH20 to 100%

e Phosphate-Buffered Saline (PBS)

e 4% Paraformaldehyde (PFA) in PBS

Procedure:

» Perfusion and Fixation:
o Transcardially perfuse the mouse with ice-cold PBS followed by 4% PFA.
o Dissect the brain and post-fix in 4% PFA overnight at 4°C.

e Washing:

o Wash the brain in PBS three times for 2 hours each at room temperature with gentle
shaking.

 Delipidation:

o Immerse the brain in 50% CUBIC-L (diluted with PBS) for 6-12 hours at 37°C with gentle
shaking.

o Replace with 100% CUBIC-L and incubate for 5-7 days at 37°C with gentle shaking.
Replace the CUBIC-L solution every 1-2 days. The tissue will become progressively more
transparent.

e Washing:
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o Wash the brain extensively in PBS with 0.5% Triton X-100 three times for 2 hours each at
room temperature with gentle shaking to remove the CUBIC-L solution.

o Refractive Index Matching:

o Immerse the brain in 50% CUBIC-R (diluted with PBS) for 12-24 hours at room
temperature with gentle shaking.

o Replace with 100% CUBIC-R and incubate for 1-2 days at room temperature with gentle
shaking until the brain is completely transparent.

e Imaging:

o The cleared brain can be imaged directly in CUBIC-R using a light-sheet or confocal
microscope.

Diagrams
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Caption: General workflow for CUBIC tissue clearing.
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Caption: Principle of refractive index matching in tissue clearing.

Applications in Research and Drug Development

The ability to visualize entire organs and tumors at cellular resolution has significant
implications for various research fields:

e Neuroscience: CUBIC has been extensively used to map neuronal circuits, study brain
development, and investigate the pathology of neurological disorders.[3][5] The preservation
of fluorescent proteins allows for the visualization of genetically labeled neurons and their
projections throughout the entire brain.

e Oncology: In cancer research, tissue clearing enables the three-dimensional analysis of
tumor microenvironments, including the spatial distribution of different cell types, vascular
networks, and the infiltration of immune cells.[6] This can provide valuable insights into tumor
progression, metastasis, and the efficacy of cancer therapies.

o Drug Development: For drug development professionals, tissue clearing can be a powerful
tool for assessing the biodistribution and target engagement of novel therapeutics. By
labeling a drug or its target, researchers can visualize its localization within an entire organ
or tumor, providing a more comprehensive understanding of its pharmacokinetic and
pharmacodynamic properties.

Conclusion
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Propylene glycol-based tissue clearing methods, particularly the CUBIC protocol, offer a
robust and versatile approach for rendering large biological samples transparent for 3D
microscopy. The ability to preserve endogenous fluorescence, coupled with its applicability to a
wide range of tissues, makes it an invaluable tool for researchers in basic science and drug
development. By providing a global, three-dimensional view of biological systems, these
techniques are paving the way for new discoveries and a deeper understanding of health and
disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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